Cas no 928623-31-8 (Iothalamic Acid-d3)

• Product Name: Iothalamic Acid-d3
• CAS No: 928623-31-8
• MF: C₁₁H₉I₃N₂O₄
• MW: 616.932064771652
• CID: 1060581
• PubChem ID: 119081664
• Update Time: 2025-08-05

Iothalamic Acid-d3 Chemical and Physical Properties

Names and Identifiers

• Iothalamic Acid-d3
• 2,4,6-Triiodo-3-(methylcarbamoyl)-5-[(2,2,2-trideuterioacetyl)amino]benzoic acid
• 928623-31-8
• Iotalamic acid-d3
• HY-B1053S
• CS-0375169
• CHEMBL5308402
• DA-64478

• Inchi： 1S/C11H9I3N2O4/c1-3(17)16-9-7(13)4(10(18)15-2)6(12)5(8(9)14)11(19)20/h1-2H3,(H,15,18)(H,16,17)(H,19,20)/i1D3
• InChI Key： UXIGWFXRQKWHHA-FIBGUPNXSA-N
• SMILES： IC1C(C(NC)=O)=C(C(C(=O)O)=C(C=1NC(C([2H])([2H])[2H])=O)I)I

Computed Properties

• Exact Mass: 613.77000
• Monoisotopic Mass: 616.7885g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 95.50000
• LogP: 2.98050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives